![molecular formula C19H24ClN3O2 B5652794 3-{1-[(5-chloro-3-ethyl-1-methyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}benzoic acid](/img/structure/B5652794.png)
3-{1-[(5-chloro-3-ethyl-1-methyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest belongs to a broader class of chemicals that include pyrazole and piperidine derivatives. These compounds are known for their versatile chemical and biological properties, making them significant in pharmaceutical and organic chemistry research.
Synthesis Analysis
Synthesis of related compounds often involves multi-step reactions including reduction, oxidation, nucleophilic addition, condensation, and diazotization. For example, a series of benzo[d][1,2,3]triazin-4(3H)-ones were synthesized from ethyl N-pyridylpyrazole carboxylate and substituted aminobenzoic acids, showcasing the complexity of synthetic pathways in this chemical class (Zhang et al., 2019).
Molecular Structure Analysis
Molecular structure analysis often utilizes techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling to determine the configuration and conformation of compounds. For example, the structure of SR141716; a cannabinoid receptor antagonist, was analyzed to understand its binding interactions, showcasing the importance of structural analysis in understanding compound activity (Shim et al., 2002).
Chemical Reactions and Properties
Chemical reactions involving pyrazole and piperidine derivatives are diverse and can include reactions with azides, benzoyl hydrazide, ethyl glycinate, and more. The reactivity of these compounds under different conditions can lead to a wide range of products with various biological activities (Allah, 2000).
properties
IUPAC Name |
3-[1-[(5-chloro-3-ethyl-1-methylpyrazol-4-yl)methyl]piperidin-3-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24ClN3O2/c1-3-17-16(18(20)22(2)21-17)12-23-9-5-8-15(11-23)13-6-4-7-14(10-13)19(24)25/h4,6-7,10,15H,3,5,8-9,11-12H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHCVPSQZITYODW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=C1CN2CCCC(C2)C3=CC(=CC=C3)C(=O)O)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{1-[(5-chloro-3-ethyl-1-methyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.